Cas no 17105-72-5 ((10S)-3c-Hydroxy-10r.13c-dimethyl-17c-((1R:4R)-1.4.5-trimethyl-hexyl)-(5tH.8cH.9tH.14tH)-hexadecahydro-1H-cyclopenta[a]phenanthren)
![(10S)-3c-Hydroxy-10r.13c-dimethyl-17c-((1R:4R)-1.4.5-trimethyl-hexyl)-(5tH.8cH.9tH.14tH)-hexadecahydro-1H-cyclopenta[a]phenanthren structure](https://ossimg.kuujia.com/scimg/17500/17105-72-5x500.png)
17105-72-5 structure
Product Name:(10S)-3c-Hydroxy-10r.13c-dimethyl-17c-((1R:4R)-1.4.5-trimethyl-hexyl)-(5tH.8cH.9tH.14tH)-hexadecahydro-1H-cyclopenta[a]phenanthren
CAS No:17105-72-5
MF:C28H50O
MW:402.696009159088
CID:2038860
Update Time:2025-04-21
(10S)-3c-Hydroxy-10r.13c-dimethyl-17c-((1R:4R)-1.4.5-trimethyl-hexyl)-(5tH.8cH.9tH.14tH)-hexadecahydro-1H-cyclopenta[a]phenanthren Chemical and Physical Properties
Names and Identifiers
-
- (10S)-3c-Hydroxy-10r.13c-dimethyl-17c-((1R:4R)-1.4.5-trimethyl-hexyl)-(5tH.8cH.9tH.14tH)-hexadecahydro-1H-cyclopenta[a]phenanthren
- (24R)-24-Methyl-5alpha-cholestanol-(3beta)
- (24R)-Methyl cholestanol
- 24-methl-5alpha-cholestan-3beta-ol
- 24-Methyl-5alpha-cholestan-3beta-ol
- 24-methyl-cholestan-3beta-ol
- 24alphaF-Methyl-5alpha-cholestanol-(3beta)
- 24xi-methyl-5alpha-cholestan-3beta-ol
- 24xi-methylcholestan-3beta-ol
- 3beta-Hydroxy-10.13-dimethyl-17beta-((1R:4R)-1.4.5-trimethyl-hexyl)-5alpha-gonan
- 5alpha-24Xi-methylcholestan-3beta-ol
- 5alpha-ergostan-3beta-ol
- 5alpha.24betaFH-Ergostanol-(3beta)
- campestanol
- Ergostanol
-
- Inchi： 1S/C28H50O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h18-26,29H,7-17H2,1-6H3
- InChI Key： ARYTXMNEANMLMU-UHFFFAOYSA-N
- SMILES： CC(C(CCC(C1C2(C(C3C(CC2)C2(C(CC(CC2)O)CC3)C)CC1)C)C)C)C
(10S)-3c-Hydroxy-10r.13c-dimethyl-17c-((1R:4R)-1.4.5-trimethyl-hexyl)-(5tH.8cH.9tH.14tH)-hexadecahydro-1H-cyclopenta[a]phenanthren Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives
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